Cas no 67048-61-7 (4,5-Isothiazoledicarboxylic acid, 3-methyl-)

• Product Name: 4,5-Isothiazoledicarboxylic acid, 3-methyl-
• CAS No: 67048-61-7
• MF: C₆H₅NO₄S
• MW: 187.173200368881
• CID: 1713681
• PubChem ID: 12437441
• Update Time: 2025-04-21

4,5-Isothiazoledicarboxylic acid, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4,5-Isothiazoledicarboxylic acid, 3-methyl-
• 3-Methylisothiazole-4,5-dicarboxylic acid
• 67048-61-7

• Inchi： 1S/C6H5NO4S/c1-2-3(5(8)9)4(6(10)11)12-7-2/h1H3,(H,8,9)(H,10,11)
• InChI Key： XBBBUMLSXVQCFE-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C(=O)O)C(C)=N1

Computed Properties

• Exact Mass: 186.99395
• Monoisotopic Mass: 186.99392881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 87.49